
Essential Safety and Operational Guide for
Handling Strontium Titanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium titanate

Cat. No.: B083085 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Strontium Titanate,

designed for laboratory professionals. Adherence to these procedures is critical for ensuring a

safe research environment.

Health Hazard Information
Strontium titanate is considered a hazardous substance.[1] Acute exposure may cause skin

and eye irritation.[2][3] Inhalation of dust can lead to respiratory irritation, coughing, and

shortness of breath.[1][2][3] While the full toxicological properties are not completely known,

prolonged or repeated exposure to dust may lead to more severe respiratory conditions.[1][2]

Accidental ingestion may be harmful to health.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Strontium Titanate
to minimize exposure:
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved.[3][4][5]

Protects against dust particles

and potential splashes.

Hand Protection

Impervious gloves (e.g., nitrile)

tested to relevant standards

like EN 374 or ASTM F739.[1]

[3][4]

Prevents skin contact with the

material.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher) for

nuisance exposures to dust.[3]

[6] For higher-level protection,

use cartridges like OV/AG/P99

(US) or ABEK-P2 (EU EN

143).[3][4]

Minimizes the inhalation of

harmful dust particles.

Body Protection
Laboratory coat, apron, or

other impervious clothing.[2][3]

Protects skin from accidental

contact and contamination of

personal clothing.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure the work area is well-ventilated, preferably using a fume hood or an area with local

exhaust ventilation.[1][2][3]

Verify that an eye wash station and safety shower are readily accessible.[2]

Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

Avoid all personal contact with the material, including inhalation of dust.[1]

Do not eat, drink, or smoke in the handling area.[1]
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Keep the container of Strontium Titanate tightly closed when not in use.[2][3]

Avoid the formation and accumulation of dust during handling.[1][3]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][2]

Launder any contaminated work clothes separately from other clothing.[1]

Clean the work area to prevent secondary contamination.

Spill and Emergency Procedures
Minor Spills:

Eliminate all ignition sources.

Put on appropriate PPE.

Use dry clean-up methods to avoid generating dust.[1]

Collect the spilled material into a suitable, labeled container for disposal.[1][2]

Major Spills:

Evacuate personnel from the immediate area.

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Wear full protective clothing and respiratory protection before entering the spill area.

Prevent the spillage from entering drains or waterways.[1]

Contain and collect the material using dry methods.

First Aid:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[2][4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[2][3][4]

Ingestion: Do NOT induce vomiting. Give 1-2 glasses of water or milk and seek medical

attention.[2]

Disposal Plan
All waste containing Strontium Titanate must be handled in accordance with local, state, and

federal regulations.[1]

Collect waste material in a clearly labeled, sealed container.

Do not dispose of Strontium Titanate down the drain.[1][3]

Contact a licensed professional waste disposal service for proper disposal.[3][4]

Strontium Titanate Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Strontium Titanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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